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Compound of Interest

Compound Name: Posaconazole Acetate

Cat. No.: B15291842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of posaconazole for the

prophylaxis of invasive fungal infections (IFIs). This document includes details on its

mechanism of action, key clinical trial data, and protocols for its application in high-risk patient

populations.

Mechanism of Action
Posaconazole is a broad-spectrum triazole antifungal agent.[1][2] Its primary mechanism of

action involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-

demethylase.[3][4][5] This enzyme is a critical component in the biosynthesis of ergosterol, an

essential sterol in the fungal cell membrane that is analogous to cholesterol in mammalian

cells.

By inhibiting 14α-demethylase, posaconazole disrupts the synthesis of ergosterol, leading to

the accumulation of toxic methylated sterol precursors.[4] This alters the integrity and function

of the fungal cell membrane, ultimately inhibiting fungal growth and replication.[1][6]
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Clinical Trial Workflow: AML/MDS Prophylaxis

Posaconazole Arm Control Arm

Patient Screening
(AML/MDS undergoing chemotherapy,

prolonged neutropenia expected)

Randomization (1:1)

Posaconazole Oral Suspension
(200 mg three times daily)

Arm A

Fluconazole (400 mg once daily)
or Itraconazole (200 mg twice daily)

Arm B

Follow-up during neutropenia
and for 7 days post-recovery

Primary Endpoint Assessment:
Incidence of proven/probable IFIs
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Clinical Trial Workflow: HSCT/GVHD Prophylaxis

Posaconazole Arm Control Arm

Patient Screening
(Allogeneic HSCT recipients

with moderate/severe GVHD)

Randomization (1:1)

Posaconazole Oral Suspension
(200 mg three times daily)

Arm A

Fluconazole Capsules
(400 mg once daily)

Arm B

Follow-up for 16 weeks
post-randomization

Primary Endpoint Assessment:
Incidence of proven/probable IFIs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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